Cas no 391219-71-9 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide)

• Product Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide
• CAS No: 391219-71-9
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 6496781
• Update Time: 2025-05-19

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide
• Propanamide, N-(5-acetyl-4-methyl-2-thiazolyl)-2-methyl-

• Inchi： 1S/C10H14N2O2S/c1-5(2)9(14)12-10-11-6(3)8(15-10)7(4)13/h5H,1-4H3,(H,11,12,14)
• InChI Key： ANFXSJDPGZAMEP-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=C(C(C)=O)S1)(=O)C(C)C

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• pka: 9.40±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide

Professional Introduction to N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide (CAS No. 391219-71-9)

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide (CAS No. 391219-71-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide incorporates a thiazole core, which is a heterocyclic aromatic ring system containing sulfur. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of an acetyl group at the 5-position and a methyl group at the 4-position of the thiazole ring enhances the compound's potential pharmacological interactions.

The amide functional group at the 2-position of the propyl chain in N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide contributes to its solubility and stability, making it suitable for various formulation applications. This structural feature also allows for further modifications, enabling researchers to tailor its properties for specific therapeutic targets.

In recent years, there has been a growing interest in exploring novel thiazole derivatives as potential therapeutic agents. Studies have demonstrated that compounds with similar structural motifs can interact with biological targets such as enzymes and receptors, leading to therapeutic effects. For instance, research on thiazole-based compounds has shown promise in the treatment of neurological disorders, infectious diseases, and chronic inflammatory conditions.

The synthesis of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

Evaluation of the pharmacological properties of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide has been conducted through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits moderate activity against certain bacterial strains and shows potential as an anti-inflammatory agent. These findings are consistent with the known biological activities of thiazole derivatives and suggest that further investigation is warranted.

The compound's chemical stability under various conditions has also been assessed. Studies have shown that N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide maintains its structural integrity when exposed to light, heat, and moisture, making it suitable for long-term storage and transportation. This stability is crucial for ensuring the compound's efficacy in pharmaceutical applications.

In conclusion, N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-methylpropanamide (CAS No. 391219-71-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable compound for exploring new therapeutic strategies. Continued research into this compound will likely contribute to advancements in drug discovery and development.